(2E)-2-cyano-3-(1,2,5-trimethyl-4-oxopiperidin-3-yl)prop-2-enethioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-2-cyano-3-(1,2,5-trimethyl-4-oxopiperidin-3-yl)prop-2-enethioamide, also known as 2C-P, is a synthetic psychedelic drug of the phenethylamine and piperidine chemical classes. It was first synthesized in 1978 by Alexander Shulgin and was described in his 1991 book PiHKAL (Phenethylamines I Have Known and Loved). 2C-P has psychedelic and stimulant effects and is commonly used for recreational and research purposes.
Scientific Research Applications
Nitrile and Non-nitrile Pyridine Products Synthesis
Research by O'callaghan et al. (1999) demonstrated the chemical reactions involving 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate to produce various pyridine and piperidine derivatives. This study exemplifies the reactivity of similar cyano and enethioamide groups under different conditions to afford molecules with potential biological activity (O'callaghan, Mcmurry, Draper, & Champeil, 1999).
Water Mediated Synthesis of Bipyridine Derivatives
Jayarajan et al. (2019) explored the synthesis of bipyridine derivatives involving cyano and amino groups, showcasing the compound's utility in creating complex structures with potential non-linear optical (NLO) properties and anticancer activity. This indicates the broader applicability of cyano-enethioamide structures in synthesizing biologically relevant molecules (Jayarajan, Satheeshkumar, Kottha, Subbaramanian, Sayın, & Vasuki, 2019).
Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation
A study by Bacchi et al. (2005) on the oxidative carbonylation reactions of gamma-oxoalkynes to produce various heterocyclic derivatives illustrates the complex chemical transformations that cyano-containing compounds can undergo, potentially leading to pharmacologically active molecules (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005).
Lipoxygenase Inhibitors and Anti-Inflammatory Agents
Research on organosilicon-containing thiazole derivatives by Geronikaki et al. (2007) has revealed compounds with anti-inflammatory activity and lipoxygenase inhibiting properties, suggesting that structurally similar compounds to "(2E)-2-cyano-3-(1,2,5-trimethyl-4-oxopiperidin-3-yl)prop-2-enethioamide" could have potential therapeutic applications (Geronikaki, Hadjipavlou-Litina, Zablotskaya, & Segal, 2007).
properties
IUPAC Name |
(E)-2-cyano-3-(1,2,5-trimethyl-4-oxopiperidin-3-yl)prop-2-enethioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3OS/c1-7-6-15(3)8(2)10(11(7)16)4-9(5-13)12(14)17/h4,7-8,10H,6H2,1-3H3,(H2,14,17)/b9-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDJDOUUUOIGZKM-RUDMXATFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(C(C1=O)C=C(C#N)C(=S)N)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CN(C(C(C1=O)/C=C(\C#N)/C(=S)N)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.